Cas no 1503493-48-8 (2-Amino-4-propoxybenzonitrile)
2-Amino-4-propoxybenzonitrile Chemical and Physical Properties
Names and Identifiers
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- 1503493-48-8
- EN300-1295269
- AKOS018589790
- SCHEMBL11790185
- 2-amino-4-propoxybenzonitrile
- Benzonitrile, 2-amino-4-propoxy-
- 2-Amino-4-propoxybenzonitrile
-
- Inchi: 1S/C10H12N2O/c1-2-5-13-9-4-3-8(7-11)10(12)6-9/h3-4,6H,2,5,12H2,1H3
- InChI Key: LYJRXYYTOUGLFR-UHFFFAOYSA-N
- SMILES: O(C1C=CC(C#N)=C(C=1)N)CCC
Computed Properties
- Exact Mass: 176.094963011g/mol
- Monoisotopic Mass: 176.094963011g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 59Ų
Experimental Properties
- Density: 1.10±0.1 g/cm3(Predicted)
- Boiling Point: 358.0±27.0 °C(Predicted)
- pka: 1.43±0.10(Predicted)
2-Amino-4-propoxybenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1295269-0.05g |
2-amino-4-propoxybenzonitrile |
1503493-48-8 | 0.05g |
$719.0 | 2023-06-06 | ||
| Enamine | EN300-1295269-0.1g |
2-amino-4-propoxybenzonitrile |
1503493-48-8 | 0.1g |
$755.0 | 2023-06-06 | ||
| Enamine | EN300-1295269-0.25g |
2-amino-4-propoxybenzonitrile |
1503493-48-8 | 0.25g |
$789.0 | 2023-06-06 | ||
| Enamine | EN300-1295269-0.5g |
2-amino-4-propoxybenzonitrile |
1503493-48-8 | 0.5g |
$823.0 | 2023-06-06 | ||
| Enamine | EN300-1295269-1.0g |
2-amino-4-propoxybenzonitrile |
1503493-48-8 | 1g |
$857.0 | 2023-06-06 | ||
| Enamine | EN300-1295269-2.5g |
2-amino-4-propoxybenzonitrile |
1503493-48-8 | 2.5g |
$1680.0 | 2023-06-06 | ||
| Enamine | EN300-1295269-5.0g |
2-amino-4-propoxybenzonitrile |
1503493-48-8 | 5g |
$2485.0 | 2023-06-06 | ||
| Enamine | EN300-1295269-10.0g |
2-amino-4-propoxybenzonitrile |
1503493-48-8 | 10g |
$3683.0 | 2023-06-06 | ||
| Enamine | EN300-1295269-50mg |
2-amino-4-propoxybenzonitrile |
1503493-48-8 | 50mg |
$587.0 | 2023-09-30 | ||
| Enamine | EN300-1295269-100mg |
2-amino-4-propoxybenzonitrile |
1503493-48-8 | 100mg |
$615.0 | 2023-09-30 |
2-Amino-4-propoxybenzonitrile Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
Additional information on 2-Amino-4-propoxybenzonitrile
2-Amino-4-Propoxybenzonitrile: A Comprehensive Overview
2-Amino-4-propoxybenzonitrile, also known by its CAS number CAS 1503493-48-8, is a chemical compound with the molecular formula C10H13NO2. This compound is characterized by its unique structure, which includes an amino group (-NH2) at the 2-position, a propoxy group (-OCH2CH2CH3) at the 4-position, and a cyano group (-CN) attached to the benzene ring. The combination of these functional groups makes it a versatile molecule with potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science.
The synthesis of 2-Amino-4-propoxybenzonitrile typically involves multi-step organic reactions. Recent studies have focused on optimizing the synthesis process to enhance yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality. This approach not only improves efficiency but also aligns with the growing demand for sustainable chemical processes in the industry.
In terms of chemical properties, 2-Amino-4-propoxybenzonitrile exhibits moderate solubility in common organic solvents such as dichloromethane and ethyl acetate. Its amino group renders it slightly basic, while the cyano group contributes to its ability to participate in nucleophilic substitution reactions. The propoxy group introduces steric hindrance and enhances the compound's lipophilicity, which is advantageous for certain biological applications.
The biological activity of CAS 1503493-48-8 has been a subject of recent research interest. Studies have shown that this compound exhibits potential anti-inflammatory and antioxidant properties, making it a promising candidate for drug development. In particular, its ability to inhibit certain enzymes involved in inflammatory pathways has been highlighted in preclinical models. Additionally, its cyano group has been shown to play a role in modulating cellular responses, further underscoring its therapeutic potential.
In the agrochemical sector, 2-Amino-4-propoxybenzonitrile has been investigated for its pesticidal activity. Research indicates that it may act as a potential herbicide or fungicide due to its ability to interfere with key biochemical pathways in target organisms. Field trials are currently underway to assess its efficacy under real-world conditions and to evaluate its environmental impact.
The material science applications of this compound are also being explored. Its unique combination of functional groups makes it a candidate for use in polymer synthesis or as a precursor for advanced materials. For example, researchers are investigating its potential as a building block for polyurethanes or other high-performance polymers.
In conclusion, CAS 1503493-48-8 (2-Amino-4-propoxybenzonitrile) is a multifaceted compound with diverse applications across various industries. Ongoing research continues to uncover new insights into its chemical properties and biological activities, positioning it as a valuable asset in modern chemistry and materials science.
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